Cas no 1249729-33-6 (1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one)
1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one
- AKOS011665251
- EN300-1276801
- 1249729-33-6
- CS-0297011
- 1-Butanone, 1-(3,5-difluoro-2-hydroxyphenyl)-
- 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one
-
- Inchi: 1S/C10H10F2O2/c1-2-3-9(13)7-4-6(11)5-8(12)10(7)14/h4-5,14H,2-3H2,1H3
- InChI Key: TXBNQIXKCLSBIB-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1O)C(CCC)=O)F
Computed Properties
- Exact Mass: 200.06488588g/mol
- Monoisotopic Mass: 200.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Boiling Point: 256.3±35.0 °C(Predicted)
- pka: 6.66±0.48(Predicted)
1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276801-0.05g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 0.05g |
$612.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-0.1g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 0.1g |
$640.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-0.25g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 0.25g |
$670.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-0.5g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 0.5g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-1.0g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-2.5g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 2.5g |
$1428.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-5.0g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-10.0g |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1276801-50mg |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 50mg |
$348.0 | 2023-10-01 | ||
| Enamine | EN300-1276801-100mg |
1-(3,5-difluoro-2-hydroxyphenyl)butan-1-one |
1249729-33-6 | 100mg |
$364.0 | 2023-10-01 |
1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one
Comprehensive Overview of 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1249729-33-6)
1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1249729-33-6) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a hydroxyphenyl core with difluoro substitutions, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C10H10F2O2, highlights its potential for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated organic compounds like 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one has surged, driven by their enhanced bioavailability and metabolic stability. Researchers frequently search for "fluorinated ketone synthesis" or "difluorophenol derivatives uses," reflecting the compound's relevance in modern medicinal chemistry. Its hydroxyl and ketone functional groups enable diverse chemical modifications, making it a valuable building block for tailored molecular designs.
The compound's CAS No. 1249729-33-6 is often referenced in patents and academic journals exploring "small molecule drug candidates" and "green chemistry approaches." A notable application includes its role in synthesizing biologically active molecules with potential anti-inflammatory properties. This aligns with current trends in "targeted drug delivery" and "sustainable pharmaceutical manufacturing," topics frequently queried in scientific databases.
From a technical perspective, 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one exhibits moderate solubility in polar organic solvents, a trait critical for its utility in high-throughput screening assays. Its stability under ambient conditions further enhances its practicality in industrial-scale production. Discussions around "scalable synthesis of fluorinated intermediates" often highlight this compound as a case study for optimizing yield and purity.
Environmental and regulatory considerations also play a role in its adoption. Unlike some halogenated compounds, 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one is not classified as a hazardous material, aligning with the industry's shift toward "safer chemical alternatives." This aspect is increasingly searched alongside terms like "EPA-compliant intermediates" and "non-toxic fluorochemicals."
In conclusion, 1-(3,5-Difluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1249729-33-6) represents a pivotal compound at the intersection of innovation and sustainability. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As interest grows in "precision synthesis" and "functionalized aromatics," this compound is poised to remain a focal point in scientific and industrial advancements.
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